3-[7-[[3-carboxy-2,4,6-triiodo-5-(propylcarbamoyl)phenyl]carbamoyl]heptanoylamino]-2,4,6-triiodo-5-(
3-[7-[[3-carboxy-2,4,6-triiodo-5-(propylcarbamoyl)phenyl]carbamoyl]heptanoylamino]-2,4,6-triiodo-5-(
Brand Name:
Vulcanchem
CAS No.:
10395-29-6
VCID:
VC0080265
InChI:
InChI=1S/C30H32I6N4O8/c1-3-11-37-27(43)15-19(31)17(29(45)46)23(35)25(21(15)33)39-13(41)9-7-5-6-8-10-14(42)40-26-22(34)16(28(44)38-12-4-2)20(32)18(24(26)36)30(47)48/h3-12H2,1-2H3,(H,37,43)(H,38,44)(H,39,41)(H,40,42)(H,45,46)(H,47,48)
SMILES:
CCCNC(=O)C1=C(C(=C(C(=C1I)NC(=O)CCCCCCC(=O)NC2=C(C(=C(C(=C2I)C(=O)O)I)C(=O)NCCC)I)I)C(=O)O)I
Molecular Formula:
C30H32I6N4O8
Molecular Weight:
1338 g/mol
3-[7-[[3-carboxy-2,4,6-triiodo-5-(propylcarbamoyl)phenyl]carbamoyl]heptanoylamino]-2,4,6-triiodo-5-(
CAS No.: 10395-29-6
Main Products
VCID: VC0080265
Molecular Formula: C30H32I6N4O8
Molecular Weight: 1338 g/mol
CAS No. | 10395-29-6 |
---|---|
Product Name | 3-[7-[[3-carboxy-2,4,6-triiodo-5-(propylcarbamoyl)phenyl]carbamoyl]heptanoylamino]-2,4,6-triiodo-5-( |
Molecular Formula | C30H32I6N4O8 |
Molecular Weight | 1338 g/mol |
IUPAC Name | 3-[[8-[3-carboxy-2,4,6-triiodo-5-(propylcarbamoyl)anilino]-8-oxooctanoyl]amino]-2,4,6-triiodo-5-(propylcarbamoyl)benzoic acid |
Standard InChI | InChI=1S/C30H32I6N4O8/c1-3-11-37-27(43)15-19(31)17(29(45)46)23(35)25(21(15)33)39-13(41)9-7-5-6-8-10-14(42)40-26-22(34)16(28(44)38-12-4-2)20(32)18(24(26)36)30(47)48/h3-12H2,1-2H3,(H,37,43)(H,38,44)(H,39,41)(H,40,42)(H,45,46)(H,47,48) |
Standard InChIKey | WWMQPIVGWJJURC-UHFFFAOYSA-N |
SMILES | CCCNC(=O)C1=C(C(=C(C(=C1I)NC(=O)CCCCCCC(=O)NC2=C(C(=C(C(=C2I)C(=O)O)I)C(=O)NCCC)I)I)C(=O)O)I |
Canonical SMILES | CCCNC(=O)C1=C(C(=C(C(=C1I)NC(=O)CCCCCCC(=O)NC2=C(C(=C(C(=C2I)C(=O)O)I)C(=O)NCCC)I)I)C(=O)O)I |
PubChem Compound | 25227 |
Last Modified | Nov 11 2021 |
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